Cas no 201534-10-3 (triptocalline A)

• Product Name: triptocalline A
• CAS No: 201534-10-3
• Molecular Formula: C₂₈H₄₂O₄
• Molecular Weight: 442.631
• CID: 2006824
• PubChem ID: 44559634

triptocalline A Properties

Names and Identifiers

• triptocalline A
• (2beta,8alpha,9beta,10alpha,13alpha,14beta,20beta,22beta)-2,22-Dihydroxy-9,13-dimethyl-24,25,26,30-tetranorolean-4-ene-3,21-dione
• SCHEMBL22861904
• (2R,4S,4aR,6aS,6aR,6bS,11S,12aS,14aS,14bS)-4,11-dihydroxy-2,4a,6a,6a,9,14a-hexamethyl-1,2,4,5,6,6b,7,8,11,12,12a,13,14,14b-tetradecahydropicene-3,10-dione
• DTXSID101112487
• 201534-10-3
• (2R, 4S, 4aR, 6aS, 6aR, 6bS, 11S, 12aS, 14aS, 14bS)-4, 11-dihydroxy-2, 4a, 6a, 6a, 9, 14a-hexamethyl-1, 2, 4, 5, 6, 6b, 7, 8, 11, 12, 12a, 13, 14, 14b-tetradecahydropicene-3, 10-dione
• AKOS040762454
• (2I(2),8I+/-,9I(2),10I+/-,13I+/-,14I(2),20I(2),22I(2))-2,22-Dihydroxy-9,13-dimethyl-24,25,26,30-tetranorolean-4-ene-3,21-dione
• CS-0158658
• Triptocalline A

• InChIKey： UUGCGHAFZPEHIC-OIOGIDCRSA-N
• Inchi： InChI=1S/C28H42O4/c1-15-13-21-26(4,24(32)22(15)30)10-12-27(5)20-8-7-17-16(2)23(31)19(29)14-18(17)25(20,3)9-11-28(21,27)6/h15,18-21,24,29,32H,7-14H2,1-6H3/t15-,18-,19+,20+,21-,24-,25+,26-,27-,28+/m1/s1
• SMILES： CC1CC2C(CCC3(C2(CCC4(C3CCC5=C(C(=O)C(CC54)O)C)C)C)C)(C(C1=O)O)C

Computed Properties

• Exact Mass: 442.30800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 442.30830982g/mol
• Heavy Atom Count: 32
• Complexity: 905
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 4.86160
• PSA: 74.60000
• Boiling Point: 579.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 318.5±26.6 °C
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones